Thymidine, 5,6-dihydro-, (5S)-
CAS No.: 19140-39-7
Cat. No.: VC17064170
Molecular Formula: C10H16N2O5
Molecular Weight: 244.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19140-39-7 |
|---|---|
| Molecular Formula | C10H16N2O5 |
| Molecular Weight | 244.24 g/mol |
| IUPAC Name | (5S)-1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,3-diazinane-2,4-dione |
| Standard InChI | InChI=1S/C10H16N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h5-8,13-14H,2-4H2,1H3,(H,11,15,16)/t5-,6-,7+,8-/m0/s1 |
| Standard InChI Key | FEYHMSUYKIMUAL-HSNKUXOKSA-N |
| Isomeric SMILES | C[C@H]1CN(C(=O)NC1=O)[C@@H]2C[C@@H]([C@H](O2)CO)O |
| Canonical SMILES | CC1CN(C(=O)NC1=O)C2CC(C(O2)CO)O |
Introduction
Chemical Structure and Stereochemical Configuration
The molecular formula of (5S)-thymidine glycol is , with a molecular weight of 276.24 g/mol . The compound features a saturated pyrimidine ring with hydroxyl groups at C5 and C6, rendering it a cis-diol (Figure 1). X-ray crystallography reveals that the (5S,6S) configuration adopts an orthorhombic crystal system (space group ), with lattice parameters , , and . The sugar moiety retains a C3'-endo puckering conformation, while the thymine base exhibits distortions due to 5,6-saturation, including elongated C2–C6 (0.18 Å) and shortened N1–C2 (0.03 Å) bonds compared to unmodified thymidine .
Table 1: Key Structural Parameters of (5S)-Thymidine Glycol
| Parameter | Value | Source |
|---|---|---|
| Molecular weight | 276.24 g/mol | |
| Crystal system | Orthorhombic | |
| Space group | ||
| Bond length C2–C6 | 1.58 Å | |
| Bond length N1–C2 | 1.32 Å |
Synthesis and Diastereoselective Preparation
(5S)-Thymidine glycol is synthesized via stereoselective dihydroxylation of thymidine derivatives. A key method involves the bromination of thymidine to form 5-bromo-6-hydroxy-5,6-dihydrothymidine (thymidine bromohydrin), followed by hydrolysis under alkaline conditions (AgO in aqueous solution) . High-performance liquid chromatography (HPLC) separates the diastereomeric bromohydrins, which are then converted to their corresponding glycols . For example, refluxing the (5S)-bromohydrin in water yields (5S)-thymidine glycol with >95% diastereomeric excess .
Biological Role and Repair Mechanisms
(5S)-Thymidine glycol is a biomarker of oxidative DNA damage, implicated in aging, cancer, and neurodegenerative diseases. In DNA, this lesion induces helical distortions that stall replication and transcription. Repair occurs primarily via the base excision repair (BER) pathway, where DNA glycosylases such as NEIL1 and NTH1 recognize and excise the lesion .
Table 2: Enzymatic Repair Parameters for (5S)-Thymidine Glycol
| Enzyme | Efficiency () | ||
|---|---|---|---|
| NEIL1 | 2.1 ± 0.3 | 0.15 ± 0.02 | 0.071 |
| NTH1 | 4.8 ± 0.6 | 0.09 ± 0.01 | 0.019 |
Data derived from kinetic studies show that NEIL1 exhibits higher affinity and catalytic efficiency for (5S)-thymidine glycol compared to NTH1 . The stereochemistry at C5 influences repair rates, with (5S) isomers processed 3–5× faster than (5R) counterparts .
Applications in Research and Diagnostics
(5S)-Thymidine glycol serves as a critical tool for studying oxidative DNA damage mechanisms. Its incorporation into oligonucleotides enables the analysis of polymerase fidelity and repair enzyme specificity . For instance, E. coli DNA polymerase I incorporates (5S)-dihydrothymidine triphosphate (DHdTTP) at a rate 10-fold lower than dTTP, highlighting the enzyme’s sensitivity to structural perturbations .
In diagnostics, immunoassays using monoclonal antibodies specific to (5S)-thymidine glycol quantify oxidative stress in clinical samples. These assays detect lesions in urine and serum, correlating with conditions like chronic inflammation and Alzheimer’s disease .
Stability and Analytical Characterization
(5S)-Thymidine glycol is alkali-labile, undergoing β-elimination at pH >10 to yield 5-hydroxy-5,6-dihydrothymidine . Reverse-phase HPLC (C18 column, 10 mM ammonium acetate, pH 5.0) resolves the diastereomers with retention times of 12.3 min (5S) and 14.1 min (5R) . Mass spectrometry (ESI-QTOF) confirms the molecular ion at 277.08 [M+H] and fragment ions at 159.03 (base) and 117.05 (sugar) .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume